CID 71413987

• Molecular Formula: Na4Sn3
• Molecular Weight: 448.1 g/mol
• InChI: InChI=1S/4Na.3Sn
• InChI Key: XXMAZMVTVLBYQG-UHFFFAOYSA-N
• Canonical SMILES: [Na].[Na].[Na].[Na].[Sn].[Sn].[Sn]
• CAS No.: 86176-30-9

Description

The compound with the identifier “CID 71413987” is a chemical entity listed in the PubChem database. This compound is known for its unique chemical structure and properties, which make it a subject of interest in various scientific research fields.

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of CID 71413987 involves specific synthetic routes and reaction conditions. The synthesis typically requires the use of specialized reagents and controlled environments to ensure the desired chemical reactions occur efficiently. The exact synthetic route and reaction conditions can vary depending on the desired purity and yield of the compound.

Industrial Production Methods: In an industrial setting, the production of this compound may involve large-scale chemical processes. These processes are designed to maximize yield and minimize costs while maintaining the quality of the compound. The industrial production methods often include steps such as purification, crystallization, and quality control to ensure the final product meets the required standards.

Chemical Reactions Analysis

Types of Reactions: CID 71413987 undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are essential for modifying the compound’s structure and properties, making it suitable for different applications.

Common Reagents and Conditions: The common reagents used in the reactions involving this compound include oxidizing agents, reducing agents, and nucleophiles. The reaction conditions, such as temperature, pressure, and solvent, are carefully controlled to achieve the desired outcomes.

Major Products: The major products formed from the reactions of this compound depend on the specific reagents and conditions used. These products can vary widely, ranging from simple derivatives to complex compounds with enhanced properties.

Scientific Research Applications

CID 71413987 has a wide range of scientific research applications. In chemistry, it is used as a reagent for various chemical reactions and as a building block for synthesizing more complex molecules. In biology, it may be used in studies related to cellular processes and molecular interactions. In medicine, this compound could be investigated for its potential therapeutic effects and as a lead compound for drug development. Additionally, in industry, it may be utilized in the production of materials with specific properties.

Mechanism of Action

The mechanism of action of CID 71413987 involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, depending on the context in which the compound is used. The exact molecular targets and pathways involved are subjects of ongoing research and may vary depending on the application.

Comparison with Similar Compounds

Similar Compounds: CID 71413987 can be compared with other similar compounds to highlight its uniqueness. Some of the similar compounds include those with related chemical structures or similar functional groups.

Uniqueness: The uniqueness of this compound lies in its specific chemical structure and properties, which differentiate it from other compounds. These unique features make it a valuable compound for various scientific research applications.

Conclusion

This compound is a compound with significant potential in various scientific research fields. Its unique chemical structure and properties make it suitable for a wide range of applications, from chemistry and biology to medicine and industry. The ongoing research on its mechanism of action and comparison with similar compounds continues to uncover new possibilities for its use.